Cas no 2090264-49-4 (5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid)

• Product Name: 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid
• CAS No: 2090264-49-4
• MF: C₁₁H₁₀O₄S
• MW: 238.259702205658
• CID: 5267559
• Update Time: 2025-10-29

5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid
• 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylicacid
• 5-Methoxy-3-methylsulfanyl-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C11H10O4S/c1-14-6-3-4-8-7(5-6)10(16-2)9(15-8)11(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： HPAARMYNQIVYAN-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=O)O)OC2C=CC(=CC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 85

Additional information on 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid (CAS No. 2090264-49-4)

5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid (CAS No. 2090264-49-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, featuring a methoxy group at the 5-position and a methylsulfanyl moiety at the 3-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for heterocyclic compounds like 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid has surged due to their versatile applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting inflammatory pathways and oxidative stress-related diseases. The compound's carboxylic acid group further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthesis of 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 2090264-49-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend toward sustainable chemistry and green synthesis. Its potential applications in biodegradable materials and eco-friendly agrochemicals resonate with global efforts to reduce environmental impact. Additionally, its role in precision medicine and personalized therapeutics highlights its relevance in modern healthcare innovations.

Frequently searched questions related to 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid include its solubility, stability under various conditions, and commercial availability. Researchers also inquire about its mechanism of action in biological systems and its synergistic effects with other compounds. These queries reflect the compound's expanding role in interdisciplinary research.

In summary, 5-Methoxy-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid (CAS No. 2090264-49-4) represents a promising candidate for advancing both pharmaceutical and agrochemical sciences. Its structural features and functional versatility make it a focal point for ongoing studies aimed at addressing contemporary challenges in healthcare and agriculture. As research progresses, this compound is expected to play a pivotal role in the development of next-generation bioactive molecules.